Cas no 2138544-55-3 (3-(2-Ethyl-5-hydroxycyclohexyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 3-(2-Ethyl-5-hydroxycyclohexyl)-3,4-dihydropyrimidin-4-one
• CAS No: 2138544-55-3
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5908274
• PubChem ID: 165498080
• Update Time: 2025-06-12

3-(2-Ethyl-5-hydroxycyclohexyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-1160304
• 2138544-55-3
• 3-(2-ethyl-5-hydroxycyclohexyl)-3,4-dihydropyrimidin-4-one
• 3-(2-Ethyl-5-hydroxycyclohexyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C12H18N2O2/c1-2-9-3-4-10(15)7-11(9)14-8-13-6-5-12(14)16/h5-6,8-11,15H,2-4,7H2,1H3
• InChI Key： SGOVAYWYOQJXPP-UHFFFAOYSA-N
• SMILES： OC1CCC(CC)C(C1)N1C=NC=CC1=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9Ų

Additional information on 3-(2-Ethyl-5-hydroxycyclohexyl)-3,4-dihydropyrimidin-4-one

Research Briefing on 3-(2-Ethyl-5-hydroxycyclohexyl)-3,4-dihydropyrimidin-4-one (CAS: 2138544-55-3)

The compound 3-(2-Ethyl-5-hydroxycyclohexyl)-3,4-dihydropyrimidin-4-one (CAS: 2138544-55-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dihydropyrimidinone core and hydroxycyclohexyl substituent, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and targeted drug delivery. Recent studies have explored its potential as a scaffold for the development of novel therapeutics, with a focus on its interaction with biological targets such as kinases and proteases.

One of the key areas of investigation has been the compound's role as a modulator of cellular signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(2-Ethyl-5-hydroxycyclohexyl)-3,4-dihydropyrimidin-4-one exhibits selective inhibition against a subset of protein kinases involved in inflammatory responses. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding affinity and mechanism of action of this compound. The results indicated a high specificity for the target kinases, with minimal off-target effects, suggesting its potential as a lead compound for anti-inflammatory drug development.

Further research has explored the synthetic pathways and structural modifications of 3-(2-Ethyl-5-hydroxycyclohexyl)-3,4-dihydropyrimidin-4-one to enhance its bioavailability and therapeutic efficacy. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed an optimized synthetic route that improves yield and purity while reducing the number of steps required for production. This advancement is particularly significant for scaling up the compound for preclinical and clinical trials. Additionally, the study highlighted the importance of the hydroxycyclohexyl moiety in conferring solubility and stability to the molecule, which are critical factors for drug development.

In the context of drug delivery, 3-(2-Ethyl-5-hydroxycyclohexyl)-3,4-dihydropyrimidin-4-one has been investigated for its ability to form stable complexes with nanoparticles. A 2024 study in the journal Nanomedicine demonstrated that the compound can be effectively encapsulated within polymeric nanoparticles, enhancing its delivery to target tissues while minimizing systemic toxicity. The study reported a significant improvement in the pharmacokinetic profile of the compound when administered in this formulation, with prolonged circulation time and increased accumulation at the site of action. These findings open new avenues for the application of this molecule in targeted therapy, particularly for conditions such as cancer and chronic inflammation.

Despite these promising developments, challenges remain in the clinical translation of 3-(2-Ethyl-5-hydroxycyclohexyl)-3,4-dihydropyrimidin-4-one. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be thoroughly investigated. Ongoing research is focused on addressing these gaps through comprehensive preclinical studies and the development of derivative compounds with improved properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of this molecule from the bench to the bedside.

In conclusion, 3-(2-Ethyl-5-hydroxycyclohexyl)-3,4-dihydropyrimidin-4-one (CAS: 2138544-55-3) represents a promising candidate for the development of novel therapeutics, with applications ranging from kinase inhibition to targeted drug delivery. Recent studies have provided valuable insights into its pharmacological properties, synthetic optimization, and formulation strategies. As research continues to advance, this compound holds the potential to make significant contributions to the field of chemical biology and medicine.